Cas no 1788873-48-2 ((2,2-Difluoro-hexahydro-1H-pyrrolizin-7a-yl)methanol)

• Product Name: (2,2-Difluoro-hexahydro-1H-pyrrolizin-7a-yl)methanol
• CAS No: 1788873-48-2
• MF: C₈H₁₃F₂NO
• MW: 177.191729307175
• MDL: MFCD30802952
• CID: 4616600
• PubChem ID: 118109123
• Update Time: 2025-06-26

(2,2-Difluoro-hexahydro-1H-pyrrolizin-7a-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2,2-Difluoro-hexahydro-1H-pyrrolizin-7a-yl)methanol
• OCC12CCCN1CC(F)(F)C2
• (2,2-Difluorotetrahydro-1H-pyrrolizin-7a(5H)-yl)methanol
• 1788873-48-2
• (6,6-difluoro-2,3,5,7-tetrahydro-1H-pyrrolizin-8-yl)methanol
• P20498
• (2,2-Difluorohexahydro-1H-pyrrolizin-7a-yl)methanol
• MFCD30802952
• SY319127
• SCHEMBL16757174
• BS-43169
• (2,2-difluoro-tetrahydro-1H-pyrrolizin-7a-yl)methanol
• CS-0058112
• DSFJGMRTAPNJLK-UHFFFAOYSA-N
• SY327086
• (S)-(2,2-Difluorohexahydro-1H-pyrrolizin-7a-yl)methanol

• MDL： MFCD30802952
• Inchi： 1S/C8H13F2NO/c9-8(10)4-7(6-12)2-1-3-11(7)5-8/h12H,1-6H2
• InChI Key： DSFJGMRTAPNJLK-UHFFFAOYSA-N
• SMILES： FC1(CN2CCCC2(CO)C1)F

Computed Properties

• Exact Mass: 177.09652036 g/mol
• Monoisotopic Mass: 177.09652036 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 23.5
• Molecular Weight: 177.19

Additional information on (2,2-Difluoro-hexahydro-1H-pyrrolizin-7a-yl)methanol

Introduction to (2,2-Difluoro-hexahydro-1H-pyrrolizin-7a-yl)methanol (CAS No. 1788873-48-2)

(2,2-Difluoro-hexahydro-1H-pyrrolizin-7a-yl)methanol, with the CAS number 1788873-48-2, is a fluorinated pyrrolizine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound represents a unique structural motif that has been explored for its potential biological activity and its role in the development of novel therapeutic agents.

The molecular structure of this compound features a hexahydro-1H-pyrrolizine core, which is a six-membered saturated heterocyclic ring containing one nitrogen atom. The presence of two fluorine atoms at the 2-position of the pyrrolizine ring introduces significant electronic and steric effects, which can modulate the reactivity and binding properties of the molecule. These fluorine atoms are particularly valuable in medicinal chemistry due to their ability to enhance metabolic stability, improve binding affinity, and influence the pharmacokinetic profile of drug candidates.

In recent years, there has been a growing interest in fluorinated heterocycles as pharmacophores in drug discovery. The pyrrolizine scaffold, in particular, has been extensively studied for its role in various biological processes and its potential as a template for designing small-molecule inhibitors. The introduction of fluorine atoms into this scaffold can lead to compounds with enhanced potency and selectivity. For instance, fluorinated pyrrolizines have been shown to exhibit inhibitory activity against enzymes such as cyclooxygenases (COX) and kinase enzymes, which are implicated in inflammatory diseases and cancer.

One of the key advantages of using fluorinated pyrrolizines in drug development is their ability to engage in multiple non-covalent interactions with biological targets. The fluorine atoms can participate in dipole-dipole interactions, van der Waals forces, and hydrogen bonding, which are crucial for achieving high-affinity binding. Additionally, the electronic properties of fluorine can influence the conformational flexibility of the molecule, allowing it to adopt optimal binding poses within the active site of a target protein.

Recent studies have demonstrated that compounds containing the (2,2-difluoro-hexahydro-1H-pyrrolizin-7a-yl)methanol moiety exhibit promising pharmacological properties. For example, derivatives of this compound have been investigated for their potential as antiviral agents. The fluorinated pyrrolizine core has been shown to disrupt viral replication cycles by inhibiting key enzymes involved in viral polymerization and assembly. This has opened up new avenues for the development of treatments against emerging viral infections.

The synthesis of (2,2-Difluoro-hexahydro-1H-pyrrolizin-7a-yl)methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the necessary fluorine atoms. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to construct the pyrrolizine ring system efficiently.

The chemical stability of this compound is another critical factor that must be considered during its synthesis and application. The presence of fluorine atoms can enhance the metabolic stability of the molecule by preventing unwanted degradation pathways. However, it is also important to ensure that the compound does not undergo excessive polymerization or decomposition under storage conditions. Proper handling and storage protocols must be followed to maintain the integrity of the compound throughout its use in research and development.

In conclusion, (2,2-Difluoro-hexahydro-1H-pyrrolizin-7a-yl)methanol (CAS No. 1788873-48-2) is a versatile and promising scaffold in pharmaceutical chemistry. Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents with improved efficacy and selectivity. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation medicines.